Cas no 127828-63-1 (3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-4-fluoro-3-(hydroxymethyl)-, (1S,2R,5S)-)
127828-63-1 structure
Product Name:3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-4-fluoro-3-(hydroxymethyl)-, (1S,2R,5S)-
CAS No:127828-63-1
MF:C11H12FN5O3
MW:281.243084907532
CID:1222183
Update Time:2024-08-05
3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-4-fluoro-3-(hydroxymethyl)-, (1S,2R,5S)- Chemical and Physical Properties
Names and Identifiers
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- 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-4-fluoro-3-(hydroxymethyl)-, (1S,2R,5S)-
- 3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purin-9-yl)-4-fluoro-3-(hydroxymethyl)-, (1S,2R,5S)-
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- Inchi: 1S/C11H12FN5O3/c12-5-4(1-18)8(19)9(20)7(5)17-3-16-6-10(13)14-2-15-11(6)17/h2-3,7-9,18-20H,1H2,(H2,13,14,15)/t7-,8-,9+/m1/s1
- InChI Key: RWUXFWACUXDNKY-HLTSFMKQSA-N
- SMILES: [C@H]1(O)[C@H](N2C3C(N=C2)=C(N)N=CN=3)C(F)=C(CO)[C@H]1O
Computed Properties
- Exact Mass: 281.09256
Experimental Properties
- Density: 1.99±0.1 g/cm3(Predicted)
- Melting Point: 181-184 °C
- Boiling Point: 640.1±65.0 °C(Predicted)
- PSA: 130.31
- pka: 12?+-.0.70(Predicted)
3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-4-fluoro-3-(hydroxymethyl)-, (1S,2R,5S)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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